Cas no 2579-67-1 (Morphinan,6,7,8,14-tetradehydro-4,5-epoxy-3,6-dimethoxy-, (5a)-)

• Product Name: Morphinan,6,7,8,14-tetradehydro-4,5-epoxy-3,6-dimethoxy-, (5a)-
• CAS No: 2579-67-1
• MF: C₁₈H₁₉NO₃
• MW: 297.348365068436
• CID: 260026
• PubChem ID: 10881027
• Update Time: 2025-04-19

Morphinan,6,7,8,14-tetradehydro-4,5-epoxy-3,6-dimethoxy-, (5a)- Chemical and Physical Properties

Names and Identifiers

• Morphinan,6,7,8,14-tetradehydro-4,5-epoxy-3,6-dimethoxy-, (5a)-
• 17-Northebaine
• (4R,7aR,12bS)-7,9-dimethoxy-1,2,3,4,7a,13-hexahydro-4,12-methanobenzofuro[3,2-e]isoquinoline
• N-Demethylthebaine
• N-Northebaine
• Northebaine
• 2579-67-1
• DTXSID00446984
• QKQQEIVDLRUZRP-UUWFMWQGSA-N
• SCHEMBL10280923

• Inchi： 1S/C18H19NO3/c1-20-13-5-3-10-9-12-11-4-6-14(21-2)17-18(11,7-8-19-12)15(10)16(13)22-17/h3-6,12,17,19H,7-9H2,1-2H3/t12-,17+,18+/m1/s1
• InChI Key： QKQQEIVDLRUZRP-UUWFMWQGSA-N
• SMILES： O1C2=C(C=CC3C[C@@H]4C5=CC=C([C@H]1[C@]5(CCN4)C=32)OC)OC

Computed Properties

• Exact Mass: 297.13600
• Monoisotopic Mass: 297.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 39.7Ų

Experimental Properties

• PSA: 39.72000
• LogP: 2.41110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans Morphinans
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans